Cas no 909294-22-0 (2,3-Hexanediol, 6-(phenylmethoxy)-, (2R,3R)-)

• Product name: 2,3-Hexanediol, 6-(phenylmethoxy)-, (2R,3R)-
• CAS No: 909294-22-0
• MF: C₁₃H₂₀O₃
• MW: 224.2961
• CID: 788285
• PubChem ID: 71429050

2,3-Hexanediol, 6-(phenylmethoxy)-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Hexanediol, 6-(phenylmethoxy)-, (2R,3R)-
• (2R,3R)-6-phenylmethoxyhexane-2,3-diol
• (2R,3R)-6-(Benzyloxy)hexane-2,3-diol
• DTXSID80847753
• 909294-22-0

• Inchi： InChI=1S/C13H20O3/c1-11(14)13(15)8-5-9-16-10-12-6-3-2-4-7-12/h2-4,6-7,11,13-15H,5,8-10H2,1H3/t11-,13-/m1/s1
• InChI Key： DFVIWPLFSQHCHX-DGCLKSJQSA-N
• SMILES： CC(C(CCCOCC1=CC=CC=C1)O)O

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.7Ų